Cas no 2758000-29-0 (4-chloro-N-methyl-2-(trifluoromethyl)aniline hydrochloride)

• Product Name: 4-chloro-N-methyl-2-(trifluoromethyl)aniline hydrochloride
• CAS No: 2758000-29-0
• MF: C₈H₈Cl₂F₃N
• MW: 246.057030677795
• CID: 5330220
• Update Time: 2025-10-10

4-chloro-N-methyl-2-(trifluoromethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5622954834
• 4-chloro-N-methyl-2-(trifluoromethyl)aniline hydrochloride

• Inchi： 1S/C8H7ClF3N.ClH/c1-13-7-3-2-5(9)4-6(7)8(10,11)12;/h2-4,13H,1H3;1H
• InChI Key： PTIQOGYZHIKBIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)NC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 12

Additional information on 4-chloro-N-methyl-2-(trifluoromethyl)aniline hydrochloride

4-Chloro-N-Methyl-2-(Trifluoromethyl)Aniline Hydrochloride: A Comprehensive Overview

4-Chloro-N-Methyl-2-(Trifluoromethyl)Aniline Hydrochloride, also known by its CAS number 2758000-29-0, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chloro group at the para position, a trifluoromethyl group at the meta position, and an N-methyl substituent on the aniline moiety. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable compound for research and industrial applications.

The synthesis of 4-Chloro-N-Methyl-2-(Trifluoromethyl)Aniline Hydrochloride involves a series of intricate chemical reactions, including nucleophilic substitution, electrophilic substitution, and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored alternative routes to minimize environmental impact and improve cost-effectiveness, aligning with the growing demand for sustainable chemical practices.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and a boiling point around 350°C under standard conditions. Its solubility in polar solvents such as water and ethanol is relatively high due to the presence of the hydrochloride ion, which facilitates ion-dipole interactions. The compound's stability is remarkable under normal storage conditions, though it may degrade under harsh acidic or basic environments.

The structural features of 4-Chloro-N-Methyl-2-(Trifluoromethyl)Aniline Hydrochloride contribute significantly to its reactivity in various chemical reactions. The trifluoromethyl group introduces electron-withdrawing effects, enhancing the electrophilic character of the aromatic ring. This makes the compound an excellent substrate for electrophilic substitution reactions, such as Friedel-Crafts alkylation or acylation. Additionally, the N-methyl group imparts basicity to the amine moiety, allowing for versatile reactivity in nucleophilic substitutions and acid-base chemistry.

Recent studies have highlighted the potential of 4-Chloro-N-Methyl-2-(Trifluoromethyl)Aniline Hydrochloride in drug discovery and development. Its unique combination of substituents makes it a promising candidate for designing bioactive molecules with specific pharmacological profiles. For instance, researchers have investigated its role as a precursor in the synthesis of novel antidepressants and antiviral agents. The compound's ability to modulate enzyme activity and receptor binding has been extensively studied using computational modeling and in vitro assays.

In the field of materials science, this compound has found applications as a building block for advanced polymers and coatings. Its ability to form stable bonds with other monomers enables the creation of materials with enhanced mechanical strength and thermal stability. Furthermore, its fluorinated structure contributes to improved resistance against UV degradation and chemical corrosion, making it suitable for use in aerospace and automotive industries.

The environmental impact of 4-Chloro-N-Methyl-2-(Trifluoromethyl)Aniline Hydrochloride has also been a topic of recent research interest. Studies have shown that while the compound is biodegradable under specific conditions, its persistence in aquatic environments may pose risks to aquatic organisms if not properly managed. Regulatory agencies have therefore recommended strict guidelines for its handling and disposal to minimize ecological damage.

In conclusion, 4-Chloro-N-Methyl-2-(Trifluoromethyl)Aniline Hydrochloride, with its CAS number 2758000-29-0, stands as a testament to modern chemical innovation. Its versatile properties, combined with ongoing research into its applications and environmental implications, ensure that this compound will continue to play a pivotal role in advancing science and technology across multiple disciplines.